REACTION_CXSMILES
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S(=O)(=O)(O)O.[NH2:6][CH:7]([C:10]1[CH:15]=[CH:14][C:13]([Cl:16])=[CH:12][C:11]=1[Cl:17])[C:8]#[N:9].[OH2:18].N>O>[NH2:6][CH:7]([C:10]1[CH:15]=[CH:14][C:13]([Cl:16])=[CH:12][C:11]=1[Cl:17])[C:8]([NH2:9])=[O:18] |f:2.3|
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Name
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Quantity
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11.2 g
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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10.1 g
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Type
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reactant
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Smiles
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NC(C#N)C1=C(C=C(C=C1)Cl)Cl
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Name
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Quantity
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0.54 g
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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O.N
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Type
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CUSTOM
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Details
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under stirring for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was added under ice cooling
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Type
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TEMPERATURE
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Details
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the mixture was heated at 50° to 60° C.
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Type
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CUSTOM
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Details
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After completion of the reaction
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Type
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TEMPERATURE
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Details
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cooled with ice in such a manner that the temperature of the solution
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Type
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CUSTOM
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Details
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became not higher than 20° C
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Type
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FILTRATION
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Details
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The precipitated crystals were collected by filtration
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Type
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EXTRACTION
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Details
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the filtrate was extracted with ethyl acetate
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Type
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WASH
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Details
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The organic layer was washed with saturated sodium chloride solution
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Type
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DRY_WITH_MATERIAL
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Details
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dried with anhydrous magnesium sulfate
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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followed by recrystallization, which
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Reaction Time |
3 h |
Name
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Type
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product
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Smiles
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NC(C(=O)N)C1=C(C=C(C=C1)Cl)Cl
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Type | Value | Analysis |
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AMOUNT: MASS | 6.14 g | |
YIELD: PERCENTYIELD | 57% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |